Cas no 2680844-04-4 (tert-butyl N-{7-chloro-1,2,3,4tetrazolo1,5-cpyrimidin-8-yl}carbamate)

• Product Name: tert-butyl N-{7-chloro-1,2,3,4tetrazolo1,5-cpyrimidin-8-yl}carbamate
• CAS No: 2680844-04-4
• MF: C₉H₁₁ClN₆O₂
• MW: 270.675639390945
• CID: 5635672
• PubChem ID: 165917702
• Update Time: 2025-07-04

tert-butyl N-{7-chloro-1,2,3,4tetrazolo1,5-cpyrimidin-8-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{7-chloro-[1,2,3,4]tetrazolo[1,5-c]pyrimidin-8-yl}carbamate
• EN300-28283400
• 2680844-04-4
• tert-butyl N-{7-chloro-1,2,3,4tetrazolo1,5-cpyrimidin-8-yl}carbamate

• Inchi： 1S/C9H11ClN6O2/c1-9(2,3)18-8(17)12-5-6(10)11-4-16-7(5)13-14-15-16/h4H,1-3H3,(H,12,17)
• InChI Key： XPSOMQWTPXMEHO-UHFFFAOYSA-N
• SMILES： ClC1=C(C2=NN=NN2C=N1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 270.0632013g/mol
• Monoisotopic Mass: 270.0632013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 94.3Ų

Additional information on tert-butyl N-{7-chloro-1,2,3,4tetrazolo1,5-cpyrimidin-8-yl}carbamate

Professional Introduction to Compound with CAS No. 2680844-04-4 and Product Name: *tert-butyl N-{7-chloro-1,2,3,4-tetrazolo[1,5-c]pyrimidin-8-yl}carbamate*

Compound with the CAS number 2680844-04-4 and the product name tert-butyl N-{7-chloro-1,2,3,4-tetrazolo[1,5-c]pyrimidin-8-yl}carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The synthesis and characterization of this molecule have been subjects of extensive research, contributing to a deeper understanding of its pharmacological effects and mechanisms.

The molecular structure of this compound features a complex heterocyclic framework, which includes a tetrazolo[1,5-c]pyrimidine core. This core is a fused bicyclic system consisting of a tetrazole ring and a pyrimidine ring, both of which are well-known for their biological activity. The presence of the 7-chloro substituent on the tetrazole ring introduces additional electronic properties that can influence the compound's reactivity and binding affinity to biological targets.

The carbamate functional group at the nitrogen position of the tetrazole ring is another key feature that contributes to the compound's pharmacological profile. Carbamates are known for their ability to form stable amide-like bonds with biological molecules, which can modulate enzyme activity and signal transduction pathways. In particular, the tert-butyl group attached to the carbamate moiety enhances the stability of the compound and influences its solubility characteristics.

Recent studies have highlighted the potential of this compound as an inhibitor of various enzymes involved in cancer metabolism. The tetrazolo[1,5-c]pyrimidine scaffold has been identified as a promising pharmacophore in drug discovery efforts targeting oncogenic pathways. Specifically, preclinical investigations have demonstrated that derivatives of this class exhibit inhibitory effects on enzymes such as thymidylate synthase (TS) and dihydrofolate reductase (DHFR), which are crucial for DNA synthesis in rapidly dividing cells.

The introduction of the 7-chloro substituent has been shown to enhance the potency and selectivity of these inhibitors. This modification alters the electronic distribution within the molecule, leading to improved binding affinity to target enzymes while minimizing off-target effects. Such structural optimization is critical in developing drugs with high therapeutic index and reduced side effects.

In addition to its antineoplastic potential, this compound has also been investigated for its antimicrobial properties. The unique heterocyclic system and functional groups present in its structure contribute to its ability to disrupt bacterial cell wall synthesis and interfere with essential metabolic processes. Preliminary results from in vitro assays suggest that it exhibits broad-spectrum activity against Gram-positive and Gram-negative bacteria, as well as certain fungal species.

The synthesis of this compound involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions at the chloro-substituted position of the tetrazole ring, followed by carbamate formation using appropriate activating agents. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this class of compounds.

The pharmacokinetic properties of this compound are also an area of active research. Studies have shown that it exhibits moderate oral bioavailability and prolonged half-life in animal models, suggesting its potential for therapeutic use. However, further investigation is needed to optimize absorption, distribution, metabolism, and excretion (ADME) profiles for clinical applications.

Ethical considerations and regulatory compliance are paramount in the development and use of pharmaceutical compounds like this one. Rigorous testing is conducted to ensure safety and efficacy before human clinical trials can commence. Collaborative efforts between academic researchers and industry professionals have accelerated progress in understanding the full therapeutic potential of this molecule.

The future direction of research on this compound includes exploring novel derivatives with enhanced pharmacological properties. By modifying various structural features such as substituents on the tetrazole ring or introducing additional functional groups at different positions within the molecule, scientists aim to develop next-generation drugs with improved therapeutic efficacy.